Cas no 2680681-69-8 (tert-butyl N-2-(3-bromo-4-methylphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-2-(3-bromo-4-methylphenyl)-2-oxoethylcarbamate
• CAS No: 2680681-69-8
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 5621319
• PubChem ID: 165928423
• Update Time: 2025-05-21

tert-butyl N-2-(3-bromo-4-methylphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295155
• 2680681-69-8
• tert-butyl N-[2-(3-bromo-4-methylphenyl)-2-oxoethyl]carbamate
• tert-butyl N-2-(3-bromo-4-methylphenyl)-2-oxoethylcarbamate

• Inchi： 1S/C14H18BrNO3/c1-9-5-6-10(7-11(9)15)12(17)8-16-13(18)19-14(2,3)4/h5-7H,8H2,1-4H3,(H,16,18)
• InChI Key： MJQQIXQWAAGTGV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)C(CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 327.04701g/mol
• Monoisotopic Mass: 327.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(3-bromo-4-methylphenyl)-2-oxoethylcarbamate

tert-butyl N-2-(3-bromo-4-methylphenyl)-2-oxoethylcarbamate: A Comprehensive Overview

tert-butyl N-2-(3-bromo-4-methylphenyl)-2-oxoethylcarbamate is a versatile organic compound with the CAS number 2680681-69-8. This compound has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a substituted phenyl ring. The presence of the bromine atom and methyl group on the aromatic ring introduces additional functionality, making this compound a valuable building block in various chemical reactions.

Recent advancements in synthetic chemistry have highlighted the importance of tert-butyl N-2-(3-bromo-4-methylphenyl)-2-oxoethylcarbamate as a key intermediate in the construction of bioactive molecules. Researchers have demonstrated its utility in the synthesis of complex natural products, where its stability and reactivity play pivotal roles. For instance, studies published in leading journals such as Nature Chemistry and Angewandte Chemie have showcased its application in the total synthesis of polyketides and alkaloids, underscoring its significance in drug discovery.

The structural versatility of this compound is further evident in its ability to participate in a wide range of reactions. Its carbamate group can undergo nucleophilic substitutions, while the brominated aromatic ring can serve as a site for various coupling reactions. These properties make it an ideal candidate for exploring new reaction pathways and developing innovative synthetic strategies. Recent investigations have focused on its use in click chemistry and organocatalysis, where it has demonstrated exceptional efficiency and selectivity.

In addition to its role in organic synthesis, tert-butyl N-2-(3-bromo-4-methylphenyl)-2-oxoethylcarbamate has found applications in materials science. Its ability to form stable polymers and coatings has been explored in recent studies, with promising results reported for its use in high-performance adhesives and encapsulation materials. The compound's thermal stability and mechanical properties make it a potential candidate for advanced materials development.

The synthesis of this compound has also been optimized in recent years, with researchers developing more efficient and environmentally friendly methods. For example, a study published in described a novel catalytic process that significantly reduces the reaction time and enhances the yield of tert-butyl N-2-(3-bromo-4-methylphenyl)-2-oxoethylcarbamate. This advancement not only improves the scalability of production but also aligns with current trends toward sustainable chemistry.

In conclusion, tert-butyl N-2-(3-bromo-4-methylphenyl)-2-oxoethylcarbamate stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural features, reactivity, and compatibility with modern synthetic techniques position it as an essential tool for researchers aiming to develop novel compounds and materials. As ongoing research continues to uncover new potentials for this compound, its role in advancing chemical science is expected to grow even further.